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Compound of Interest

Compound Name: (S,S)-TAPI-1

Cat. No.: B10788360 Get Quote

This document provides immediate safety and logistical information for the proper disposal of

(S,S)-TAPI-1, a potent metalloproteinase inhibitor. Adherence to these procedural guidelines is

critical for ensuring laboratory safety and environmental protection. This guide is intended for

researchers, scientists, and drug development professionals who handle this compound.

Immediate Safety and Handling Precautions
(S,S)-TAPI-1 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, appropriate personal protective equipment (PPE) should be worn at all

times during handling and disposal. This includes safety goggles with side-shields, protective

gloves, and impervious clothing[1]. Ensure adequate ventilation or work in a designated fume

hood to avoid inhalation of dust or aerosols[1]. An accessible safety shower and eye wash

station are mandatory in the handling area[1].

Quantitative Hazard and Physical Data
The following table summarizes key quantitative data for (S,S)-TAPI-1, essential for risk

assessment and proper handling.
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Property Value Source

Chemical Formula C₂₆H₃₇N₅O₅ [1]

Molecular Weight 499.6 g/mol

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

Aquatic Toxicity
Category 1 (Acute and

Chronic)

Storage Temperature
-20°C (powder) or -80°C (in

solvent)

Step-by-Step Disposal Protocol
The primary directive for the disposal of (S,S)-TAPI-1 is to avoid release into the environment.

All waste containing this compound must be treated as hazardous chemical waste.

Experimental Protocol for Waste Segregation and Disposal:

Identify Waste Streams: At the point of generation, identify all materials contaminated with

(S,S)-TAPI-1. This includes:

Unused or expired neat compound.

Solutions containing (S,S)-TAPI-1.

Contaminated consumables (e.g., pipette tips, tubes, gloves, weighing paper).

Contaminated glassware.

Spill cleanup materials.

Segregate Hazardous Waste:

Solid Waste: Collect all contaminated solid materials in a dedicated, clearly labeled, and

sealed hazardous waste container. The container should be compatible with the chemical
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nature of the waste.

Liquid Waste: Collect all solutions containing (S,S)-TAPI-1 in a separate, sealed, and

clearly labeled hazardous liquid waste container. Do not mix with other incompatible waste

streams.

Sharps Waste: Any contaminated sharps (e.g., needles, razor blades) must be disposed of

in a designated sharps container that is also labeled as containing hazardous chemical

waste.

Labeling: All waste containers must be clearly labeled with the following information:

"Hazardous Waste"

"Toxic"

"(S,S)-TAPI-1"

Accumulation Start Date

Principal Investigator/Laboratory Contact Information

Storage of Waste: Store the sealed hazardous waste containers in a designated, secure, and

well-ventilated secondary containment area, away from incompatible materials, while

awaiting pickup.

Arrange for Professional Disposal: The final and most critical step is to dispose of the

contents and the container through an approved and licensed hazardous waste disposal

company. Contact your institution's Environmental Health and Safety (EHS) department to

arrange for the collection and disposal of the hazardous waste. Do not attempt to dispose of

(S,S)-TAPI-1 down the drain or in regular trash.

Spill Management: In the event of a spill, collect the spillage and place it into a designated

hazardous waste container for disposal. Wash the affected area thoroughly.

Disposal Workflow Diagram
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The following diagram outlines the decision-making process for the proper disposal of (S,S)-
TAPI-1.

Waste Generation
((S,S)-TAPI-1 Contaminated Material)

Is the waste liquid or solid?

Collect in a labeled, sealed
hazardous solid waste container.

Solid

Collect in a labeled, sealed
hazardous liquid waste container.

Liquid

Store in designated
secondary containment area.

Contact Environmental Health & Safety (EHS)
for pickup and disposal.

Disposal by licensed
hazardous waste contractor.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (S,S)-TAPI-1 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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